3-(4-Methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

• CAS No.: 89445-18-1
• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C13H16O3/c1-13(2)10(11(13)12(14)15)8-4-6-9(16-3)7-5-8/h4-7,10-11H,1-3H3,(H,14,15)
• InChI Key: HUYGRUXPOKDGSO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C1C(=O)O)C2=CC=C(C=C2)OC)C

Description

3-(4-Methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 ml of acetone are added to a solution of 35.3 g (0.882 mol) of sodium hydroxide in 317 ml of water. Then, at 25° C., 26.5 g (0.083 mol) of 4-bromo-2,2-dimethyl-1-chloro-1-(4-methoxyphenyl)-3-butanone are added dropwise. The mixture is stirred at 25° C. for a further 12 hours, poured onto water and extracted with methylene chloride. The aqueous phase is acidified and extracted again. 12.6 g (69% of theory) of 2,2-dimethyl-3-(4-methoxyphenyl)cyclopropanecarboxylic acid of melting point 115° C. are obtained.